Cas no 80309-04-2 (4H-Naphtho[1,2-b]pyran-4-one, 6-bromo-2-(4-methoxyphenyl)-)

• Product name: 4H-Naphtho[1,2-b]pyran-4-one, 6-bromo-2-(4-methoxyphenyl)-
• CAS No: 80309-04-2
• MF: C₂₀H₁₃BrO₃
• MW: 381.219424962997
• CID: 705890
• PubChem ID: 12931643

4H-Naphtho[1,2-b]pyran-4-one, 6-bromo-2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Naphtho[1,2-b]pyran-4-one, 6-bromo-2-(4-methoxyphenyl)-
• 6-bromo-2-(4-methoxyphenyl)benzo[h]chromen-4-one
• DTXSID30513279
• 80309-04-2
• 6-Bromo-2-(4-methoxyphenyl)-4H-naphtho[1,2-b]pyran-4-one

• Inchi： InChI=1S/C20H13BrO3/c1-23-13-8-6-12(7-9-13)19-11-18(22)16-10-17(21)14-4-2-3-5-15(14)20(16)24-19/h2-11H,1H3
• InChI Key： IHSYZBWTKLRNBR-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C4=CC=CC=C4C(=C3)Br

Computed Properties

• Exact Mass: 380.00481g/mol
• Monoisotopic Mass: 380.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 5.1